Cas no 1784408-72-5 (3-Fluoro-5-methyl-4-nitropyridine)

• Product Name: 3-Fluoro-5-methyl-4-nitropyridine
• CAS No: 1784408-72-5
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 4906403
• Update Time: 2025-06-15

3-Fluoro-5-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methyl-4-nitropyridine

• Inchi： 1S/C6H5FN2O2/c1-4-2-8-3-5(7)6(4)9(10)11/h2-3H,1H3
• InChI Key： CONSWLLNTBWOST-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7

Additional information on 3-Fluoro-5-methyl-4-nitropyridine

Professional Introduction to 3-Fluoro-5-methyl-4-nitropyridine (CAS No. 1784408-72-5)

3-Fluoro-5-methyl-4-nitropyridine, identified by its CAS number 1784408-72-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both fluoro and nitro substituents on the pyridine ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>fluoro moiety, specifically at the 3-position, enhances the lipophilicity and metabolic stability of the compound, which are critical factors in medicinal chemistry. This feature has been leveraged in the design of novel therapeutic agents targeting a wide range of diseases, including cancer and infectious disorders. Recent studies have highlighted the< strong>fluoro-substituted pyridines as promising scaffolds for developing small-molecule inhibitors with improved pharmacokinetic profiles.

In contrast, the< strong>methyl group at the 5-position introduces steric hindrance, which can influence the binding affinity and selectivity of the compound towards biological targets. This modification has been strategically employed to fine-tune the pharmacological properties of interest. The combination of these substituents on the pyridine core results in a molecule with enhanced binding interactions, making it an attractive candidate for further derivatization.

The< strong>nitro group at the 4-position plays a crucial role in modulating the reactivity and electronic properties of the compound. Nitro-substituted pyridines are known for their ability to participate in various chemical transformations, including reduction to amino groups or diazotization reactions. These transformations are pivotal in constructing more complex molecular architectures, thereby expanding the synthetic utility of 3-fluoro-5-methyl-4-nitropyridine.

Recent advancements in computational chemistry have further elucidated the structural and electronic properties of 3-fluoro-5-methyl-4-nitropyridine. Molecular modeling studies have demonstrated that this compound exhibits favorable binding modes with several protein targets, suggesting its potential as a lead compound for drug discovery. The< strong>fluoro,< strong>methyl, and< strong>nitro substituents collectively contribute to a robust pharmacophore, enhancing both potency and selectivity.

In the context of drug development, 3-fluoro-5-methyl-4-nitropyridine has been utilized as a key intermediate in the synthesis of kinase inhibitors, which are widely used in oncology treatments. The nitro group provides a handle for further functionalization, allowing for the introduction of additional pharmacophoric elements necessary for optimal biological activity. Additionally, the< strong>fluoro-substituted pyridines have shown promise in developing antiviral agents, where their metabolic stability is particularly advantageous.

The synthetic pathways involving 3-fluoro-5-methyl-4-nitropyridine have been optimized to ensure high yields and purity, making it a commercially viable intermediate. Advances in green chemistry principles have also been integrated into these processes, minimizing waste and improving sustainability. Such innovations align with global efforts to promote environmentally responsible chemical manufacturing.

The versatility of 3-fluoro-5-methyl-4-nitropyridine extends beyond pharmaceutical applications. It has found utility in materials science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes). The electronic properties modulated by the< strong>fluoro,< strong>methyl, and< strong>nitro groups make this compound an excellent candidate for designing novel semiconducting materials with enhanced performance characteristics.

Ongoing research continues to explore new derivatives and applications of 3-fluoro-5-methyl-4-nitropyridine. Innovations in synthetic methodologies are expected to further expand its utility, particularly in areas requiring tailored molecular architectures. Collaborative efforts between academia and industry are driving these advancements, ensuring that this compound remains at forefront of chemical research.

In conclusion, 3-fluoro-5-methyl-4-nitropyridine (CAS No. 1784408-72-5) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel therapeutics and advanced materials. As our understanding of its properties continues to evolve, so too will its applications, solidifying its role as a cornerstone molecule in modern chemical research.